Methyl [(4-hydroxybut-2-yn-1-yl)oxy]acetate

• CAS RN: 64244-48-0
• Molecular Formula: C7H10O4
• Molecular Weight: 158.15 g/mol
• IUPAC Name: methyl 2-(4-hydroxybut-2-ynoxy)acetate
• InChI: InChI=1S/C7H10O4/c1-10-7(9)6-11-5-3-2-4-8/h8H,4-6H2,1H3
• InChI Key: KKECQVGNFGBGKJ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)COCC#CCO

Description

Methyl [(4-hydroxybut-2-yn-1-yl)oxy]acetate is a useful research compound. Its molecular formula is C7H10O4 and its molecular weight is 158.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Sodium hydride (60% dispersion in oil, 2.32 g, 58 mmol) was added to a solution of 2-butyne-1,4-diol (5.0 g, 58 mmol) in THF (60 mL) at 0° C. under nitrogen. After 1 h at 0° C., methyl bromomethylacetate (5.5 mL, 58 mmol) was added and the reaction was allowed to warm to rt. After 18 h at rt, the reaction was quenched with 1 N HCl (60 mL) and extracted with EtOAc (3×100 mL). The combined extracts were washed with brine (1×100 mL), dried (MgSO4), filtered and concentrated in vacuo. Purification of the residue by flash column chromatography on silica gel (CH2Cl2→5% MeOH/CH2Cl2, gradient) afforded 3.2 g (35%) of (4-hydroxy-but-2-ynyloxy)-acetic acid methyl ester.

Synthesis routes and methods II

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